![molecular formula C12H19NO3 B1305722 1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol CAS No. 14754-63-3](/img/structure/B1305722.png)
1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol
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Overview
Description
The compound "1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol" is a chemical entity that appears to be related to a class of compounds with potential pharmacological activities. The papers provided discuss various compounds with similar structures and properties, which can give insights into the synthesis, molecular structure, chemical reactions, and physical and chemical properties of the compound .
Synthesis Analysis
The synthesis of related compounds involves multi-step chemical reactions. For instance, the synthesis of oligo(2-ethoxy-6-(((2-hydroxyphenyl)imino)methyl)phenol) (oligo (EHPIMP)) starts with the condensation of 3-ethoxy-2-hydroxybenzaldehyde with 2-aminophenol, followed by an oxidative polycondensation process . Similarly, the synthesis of 1-(1H-indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol and its enantiomers involves a series of reactions that yield compounds with significant pharmacological activities . These methods could potentially be adapted for the synthesis of "this compound".
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various spectroscopic techniques. For example, (E)-2-ethoxy-6-[(phenylimino)methyl]phenol was characterized by X-ray diffraction, IR, and electronic spectroscopy, revealing that the compound prefers the enol form in the solid state . Computational methods such as DFT/B3LYP optimization and TD-DFT calculations were also employed to investigate the electronic structure and spectroscopic properties . These techniques could be applied to determine the molecular structure of "this compound".
Chemical Reactions Analysis
The chemical reactions of similar compounds involve interactions with biological targets. For instance, some 1-alkylamino-3-(2'-methoxy-4'-diethylcarbamoylphenoxy)propan-2-ols exhibit beta-adrenolytic activity, which is associated with their interaction with beta-adrenergic receptors . The chemical reactivity of "this compound" could be analyzed in a similar context to understand its potential interactions with biological systems.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been studied using techniques like UV–Vis spectroscopy, atomic force microscopy (AFM), and various in vitro methods to assess antioxidant activities . For example, the band gap values and surface roughness of thin films of oligo (EHPIMP) were determined, and its antioxidant activities were evaluated . These methods could be used to analyze the physical and chemical properties of "this compound", including its optical properties, surface morphology, and potential antioxidant activity.
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research into this compound could involve further exploration of its synthesis methods and potential applications. For instance, the protodeboronation of pinacol boronic esters, a radical approach, could be further explored . Additionally, the compound’s potential use in the synthesis of medications like tamsulosin hydrochloride could be investigated further .
properties
IUPAC Name |
1-(2-ethoxyphenoxy)-3-(methylamino)propan-2-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-3-15-11-6-4-5-7-12(11)16-9-10(14)8-13-2/h4-7,10,13-14H,3,8-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVHAKWVTUGYANI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OCC(CNC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90385934 |
Source
|
Record name | 1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90385934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14754-63-3 |
Source
|
Record name | 1-(2-Ethoxy-phenoxy)-3-methylamino-propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90385934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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